Cas no 2751621-07-3 (3-(pentan-3-yl)pyrrolidine hydrochloride)

• Product Name: 3-(pentan-3-yl)pyrrolidine hydrochloride
• CAS No: 2751621-07-3
• MF: C₉H₂₀ClN
• MW: 177.71480178833
• CID: 6479314
• PubChem ID: 165661551
• Update Time: 2025-06-14

3-(pentan-3-yl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(pentan-3-yl)pyrrolidine hydrochloride
• EN300-20874732
• 2751621-07-3

• Inchi： 1S/C9H19N.ClH/c1-3-8(4-2)9-5-6-10-7-9;/h8-10H,3-7H2,1-2H3;1H
• InChI Key： MEALJCYOWIBSMS-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(C1)C(CC)CC

Computed Properties

• Exact Mass: 177.1284273g/mol
• Monoisotopic Mass: 177.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 86.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-(pentan-3-yl)pyrrolidine hydrochloride

Comprehensive Overview of 3-(pentan-3-yl)pyrrolidine hydrochloride (CAS No. 2751621-07-3)

The compound 3-(pentan-3-yl)pyrrolidine hydrochloride (CAS No. 2751621-07-3) is a chemically synthesized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidine ring substituted with a pentan-3-yl group and a hydrochloride salt, makes it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its potential applications as a building block for novel therapeutics, especially in the fields of central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for high-purity chemical intermediates like 3-(pentan-3-yl)pyrrolidine hydrochloride has surged, driven by advancements in precision medicine and custom synthesis. This compound is often searched alongside terms such as "pyrrolidine derivatives in drug design" and "CAS 2751621-07-3 supplier", reflecting its relevance in both academic and industrial settings. Its stability under standard laboratory conditions and compatibility with various organic synthesis protocols further enhance its utility.

One of the key advantages of 3-(pentan-3-yl)pyrrolidine hydrochloride is its role in structure-activity relationship (SAR) studies. By modifying the pyrrolidine core, scientists can explore new pharmacological profiles, addressing challenges like blood-brain barrier permeability or receptor selectivity. This aligns with current trends in AI-driven drug discovery, where computational models predict optimal molecular structures before lab synthesis. Searches for "pyrrolidine-based CNS drugs" or "hydrochloride salts in pharmaceuticals" often highlight this compound's significance.

From a synthetic chemistry perspective, the preparation of 3-(pentan-3-yl)pyrrolidine hydrochloride involves reductive amination or cyclization strategies, followed by salt formation with hydrochloric acid. These methods are frequently discussed in forums focusing on green chemistry and sustainable synthesis, as researchers seek to minimize waste and energy consumption. The compound's HPLC purity and NMR characterization data are critical quality metrics, ensuring reproducibility in downstream applications.

Beyond pharmaceuticals, 3-(pentan-3-yl)pyrrolidine hydrochloride has potential in material science, particularly in designing ionic liquids or catalysts. Its hybrid aliphatic-heterocyclic structure offers tunable physicochemical properties, a topic explored in queries like "pyrrolidine derivatives for catalysis". As industries prioritize eco-friendly alternatives, such compounds gain traction for their modularity and low toxicity.

In conclusion, 3-(pentan-3-yl)pyrrolidine hydrochloride (CAS No. 2751621-07-3) exemplifies the intersection of medicinal chemistry and industrial innovation. Its adaptability to diverse research needs—from drug development to advanced materials—positions it as a valuable asset in modern science. Ongoing studies and patent filings related to this compound suggest its growing prominence, making it a keyword to watch in scientific databases and market reports.